Cas no 2877766-07-7 (1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine)

• Product Name: 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine
• CAS No: 2877766-07-7
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 5318892
• PubChem ID: 165432437
• Update Time: 2025-05-19

1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS040853828
• 2877766-07-7
• F1913-7889
• 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine
• Cyclopropyl[4-(1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl)-1-piperidinyl]methanone

• Inchi： 1S/C17H21N3O/c1-19-15(11-14-3-2-8-18-16(14)19)12-6-9-20(10-7-12)17(21)13-4-5-13/h2-3,8,11-13H,4-7,9-10H2,1H3
• InChI Key： MBKHKCHUKTWDIR-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCC(C2N(C)C3=NC=CC=C3C=2)CC1)=O

Computed Properties

• Exact Mass: 283.168462302g/mol
• Monoisotopic Mass: 283.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.3±50.0 °C(Predicted)
• pka: 5.40±0.30(Predicted)

Additional information on 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine

Introduction to 1-Cyclopropanecarbonyl-4-{1-Methyl-1H-Pyrrolo[2,3-b]pyridin-2-yl}Piperidine (CAS No. 2877766-07-7)

1-Cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine, with the CAS number 2877766-07-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrrolopyridines, which are characterized by their unique structural features and potential therapeutic applications. The compound's structure consists of a cyclopropanecarbonyl group attached to a piperidine ring, which is further substituted with a 1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl moiety. This intricate molecular architecture confers the compound with a range of biological activities, making it a promising candidate for drug development.

The synthesis of 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine has been extensively studied in recent years. One of the key synthetic routes involves the coupling of a cyclopropanecarbonyl chloride with a substituted piperidine derivative, followed by the introduction of the 1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl group through a palladium-catalyzed cross-coupling reaction. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The pharmacological properties of 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine have been extensively investigated in various preclinical models. Studies have shown that this compound exhibits potent activity against several targets relevant to neurological disorders, including Alzheimer's disease and Parkinson's disease. Specifically, it has been found to modulate the activity of certain neurotransmitter receptors and enzymes, such as acetylcholinesterase and monoamine oxidase. These findings suggest that the compound may have therapeutic potential in treating cognitive impairments and neurodegenerative conditions.

In addition to its neurological effects, 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine has also shown promise in other therapeutic areas. For instance, recent research has demonstrated its anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been highlighted in several studies, further supporting its potential as a multi-target therapeutic agent.

The safety profile of 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine has been evaluated in preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine as a drug candidate is currently underway. Preclinical data have provided strong evidence for its potential therapeutic applications, and several pharmaceutical companies are actively involved in advancing this compound through the drug development pipeline. Clinical trials are expected to begin soon to evaluate its efficacy and safety in treating various neurological and inflammatory disorders.

In conclusion, 1-cyclopropanecarbonyl-4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine (CAS No. 2877766-07-7) is a promising compound with a unique molecular structure and diverse biological activities. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing the treatment options for patients suffering from these conditions.